1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone

• IUPAC Name: 1-[1-[(4-bromophenyl)methyl]indol-3-yl]ethanone
• InChI: InChI=1S/C17H14BrNO/c1-12(20)16-11-19(17-5-3-2-4-15(16)17)10-13-6-8-14(18)9-7-13/h2-9,11H,10H2,1H3
• InChI Key: RRGQXYDGQSMRDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C2=CC=CC=C21)CC3=CC=C(C=C3)Br
• Molecular Formula: C17H14BrNO
• Molecular Weight: 328.2 g/mol

Description

1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone, also known as BRIN, is a chemical compound that has gained attention in scientific research due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of 1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone is not fully understood, but it is believed to act through the inhibition of various signaling pathways involved in cancer cell growth and proliferation. It has also been shown to modulate the activity of certain enzymes and receptors, leading to its observed biological effects.
Biochemical and Physiological Effects
Studies have shown that 1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone exhibits a range of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the reduction of inflammation, and the suppression of viral replication. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells, further highlighting its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research involving 1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone, including the development of more efficient synthesis methods, the identification of its precise mechanism of action, and the optimization of its use in various disease treatments. Other potential areas of research include the development of 1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone-based drug delivery systems and the exploration of its potential as a diagnostic tool for certain diseases.
Conclusion
In conclusion, 1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone, or 1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone, is a promising chemical compound with potential applications in drug discovery and development. Its synthesis method has been optimized to yield high purity and yield, and its scientific research applications have shown its potential as an anticancer, anti-inflammatory, and antiviral agent. While its mechanism of action is not fully understood, its biochemical and physiological effects make it a promising candidate for further research.

Scientific Research Applications

1-[1-(4-bromobenzyl)-1H-indol-3-yl]ethanone has been the subject of numerous scientific studies due to its potential applications in drug discovery and development. It has been shown to exhibit anticancer, anti-inflammatory, and antiviral properties, making it a promising candidate for the treatment of various diseases.